Cas no 1806246-28-5 (3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806246-28-5
• MF: C₈H₂F₆N₂O₂
• MW: 272.104102611542
• CID: 4799025
• Update Time: 2025-06-09

3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2O2/c9-7(10,11)5-3(1-15)6(16-2-4(5)17)18-8(12,13)14/h2,17H
• InChI Key： YWPLIBXBFFMKCC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C#N)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 2.6
• Topological Polar Surface Area: 66.1

Additional information on 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806246-28-5)

3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, a compound with the chemical identifier CAS No. 1806246-28-5, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, which is well-documented for its diverse pharmacological properties and applications in drug development. The presence of multiple functional groups, including a cyano group, a hydroxyl group, and two trifluoromethyl groups, makes this molecule a particularly intriguing subject for further study and potential therapeutic applications.

The structural features of 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine contribute to its unique chemical behavior and biological activity. The cyano group (-CN) introduces a polarized carbon-nitrogen triple bond, which can participate in hydrogen bonding and influence the compound's solubility and reactivity. The hydroxyl group (-OH) further enhances its ability to form hydrogen bonds, making it a potential candidate for interactions with biological targets such as enzymes and receptors. Additionally, the two trifluoromethyl groups (-CF₃) significantly impact the electronic properties of the molecule, increasing its lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine with greater accuracy. Studies have shown that this compound exhibits promising interactions with various biological targets, including kinases and transcription factors. For instance, computational simulations suggest that it may inhibit the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential role in modulating pathways associated with cancer progression.

In vitro studies have begun to unravel the pharmacological profile of 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. Initial experiments indicate that it possesses anti-inflammatory properties by downregulating pro-inflammatory cytokine production. The trifluoromethyl groups are particularly noteworthy, as they are known to enhance binding affinity and metabolic resistance, attributes that are highly desirable in drug candidates. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising possibilities for its use in treating neurological disorders.

The synthesis of 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination techniques. The use of advanced synthetic methodologies has allowed chemists to access this compound efficiently while maintaining stringent quality control measures. These efforts have been instrumental in providing sufficient material for both preclinical studies and further mechanistic investigations.

One of the most exciting aspects of 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is its potential as a scaffold for drug discovery. By modifying its core structure or appending additional functional groups, researchers can generate libraries of derivatives with tailored biological activities. This approach has already led to several novel compounds that show promise in early-stage clinical trials. The flexibility offered by this scaffold makes it an attractive platform for developing treatments against a wide range of diseases.

The future directions for research on 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine are numerous and exciting. Further exploration of its mechanism of action will be crucial in understanding how it interacts with biological targets at the molecular level. Additionally, preclinical studies are needed to assess its safety profile and optimal dosing regimens before moving into human trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating this promising compound into viable therapeutic options.

In conclusion, 3-Cyano-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806246-28-5) is a versatile and intriguing molecule with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.